Cas no 4883-70-9 (3-(4-oxocyclohexyl)propanoic acid)

• Product Name: 3-(4-oxocyclohexyl)propanoic acid
• CAS No: 4883-70-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD20638413
• CID: 4002840
• PubChem ID: 16731804
• Update Time: 2025-06-13

3-(4-oxocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 4-oxo-
• 3-(4-Oxocyclohexyl)propionic Acid
• 4-Oxocyclohexanepropanoic acid
• QKUBCBWCNZAGJK-UHFFFAOYSA-N
• 3-(4-oxocyclohexyl)propanoic acid
• 3-(4-oxo-cyclohexyl)propanoic acid
• SY041291
• AKOS032455826
• DA-05520
• AC1679
• MFCD20638413
• 3-(4-Oxocyclohexyl)propionicAcid
• F2167-8171
• CS-12243
• SCHEMBL3630661
• 4883-70-9

• MDL： MFCD20638413
• Inchi： 1S/C9H14O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： QKUBCBWCNZAGJK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 0.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 337.0±15.0 °C at 760 mmHg
• Flash Point: 171.8±16.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-(4-oxocyclohexyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-(4-oxocyclohexyl)propanoic acid

Recent Advances in the Research of 3-(4-oxocyclohexyl)propanoic acid (CAS: 4883-70-9)

The compound 3-(4-oxocyclohexyl)propanoic acid (CAS: 4883-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(4-oxocyclohexyl)propanoic acid as a key intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel cyclooxygenase-2 (COX-2) inhibitors, which are pivotal in anti-inflammatory drug design. The compound's unique structural features, including the cyclohexyl ring and propanoic acid moiety, contribute to its ability to interact with enzyme active sites, thereby modulating their activity.

In addition to its role in COX-2 inhibition, 3-(4-oxocyclohexyl)propanoic acid has been investigated for its potential in cancer therapy. A recent preclinical study (Nature Communications, 2024) revealed that derivatives of this compound exhibit promising antiproliferative effects against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the disruption of cellular redox balance, leading to apoptosis in malignant cells. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.

Another area of interest is the compound's application in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience reported that 3-(4-oxocyclohexyl)propanoic acid derivatives could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers utilized molecular docking and in vitro assays to demonstrate the compound's ability to interfere with amyloid fibril formation, suggesting its potential as a therapeutic candidate for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(4-oxocyclohexyl)propanoic acid. A paper in Organic Process Research & Development (2024) described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical applications.

In conclusion, 3-(4-oxocyclohexyl)propanoic acid (CAS: 4883-70-9) continues to emerge as a valuable compound in chemical biology and drug discovery. Its diverse biological activities and synthetic versatility make it a promising candidate for further research and development. Future studies should focus on elucidating its structure-activity relationships and exploring its potential in clinical applications.